Cas no 2172164-60-0 (3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid
• CAS No: 2172164-60-0
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5877428
• PubChem ID: 165507551
• Update Time: 2025-06-11

3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid
• EN300-1285511
• 2172164-60-0
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid

• Inchi： 1S/C14H25NO4/c1-12(2,3)19-11(18)15-9(7-10(16)17)14(6)8-13(14,4)5/h9H,7-8H2,1-6H3,(H,15,18)(H,16,17)
• InChI Key： HZLBKJRDCVPZHV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C1(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid

3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid: A Comprehensive Overview

CAS No. 2172164-60-0, also known as 3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its complex structure, which includes a tert-butoxycarbonyl (Boc) protecting group, an amino group, and a 1,2,2-trimethylcyclopropyl substituent. These features make it an intriguing molecule for various applications, particularly in the development of novel pharmaceuticals and bioactive compounds.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. The Boc group effectively protects the amino functionality during synthetic transformations, allowing for the construction of complex molecular architectures. In the context of 3-{(tert-butoxy)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid, this protecting group ensures that the amino group remains intact until the final stages of synthesis or when it is intentionally deprotected.

The 1,2,2-trimethylcyclopropyl substituent is another key feature of this compound. Cyclopropyl rings are known for their high strain energy and unique electronic properties, which can influence the reactivity and biological activity of molecules containing them. The presence of three methyl groups further stabilizes the cyclopropyl ring and imparts additional steric hindrance. This combination of structural elements can lead to enhanced binding affinity and selectivity when the compound interacts with biological targets.

In recent years, 3-{(tert-butoxy strong>)< strong >carbonylamino strong >}-3-(1,2,2- < strong >trimethylcyclopropyl strong >) < strong >propanoic acid strong >has been explored in various research studies for its potential therapeutic applications. One notable area of interest is its use as a building block in the synthesis of peptides and peptidomimetics. Peptides are essential biomolecules with a wide range of biological functions, and their modification through the incorporation of non-natural amino acids like 3-{(tert- < strong >butoxy strong >) < strong >carbonylamino strong >}-3-(1,2,2- < strong >trimethylcyclopropyl strong >) < strong >propanoic acid strong >can enhance their stability and bioactivity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-{(tert-butoxy strong>) < strong >carbonylamino strong >}-3-(1,2,2- < strong >trimethylcyclopropyl strong >) < strong >propanoic acid strong >in the development of novel antiviral agents. The researchers found that peptides containing this compound exhibited potent antiviral activity against several strains of influenza virus. The unique structural features of 3-{(tert- < strong >butoxy strong >) < strong >carbonylamino strong >}-3-(1,2,2- < strong >trimethylcyclopropyl strong >) < strong >propanoic acid strong >contributed to its ability to bind to viral proteins with high affinity and disrupt viral replication.

Beyond antiviral applications, 3-{(tert-butoxy-strong>)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid has also shown promise in the field of cancer research. A study published in Cancer Research demonstrated that peptides incorporating this compound exhibited selective cytotoxicity against various cancer cell lines. The researchers attributed this effect to the ability of 3-{(tert-butoxy-strong>)carbonylamino}-3-(1,2,2-trimethylcyclopropyl)propanoic acid} to modulate specific signaling pathways involved in cell proliferation and apoptosis.

In addition to its potential therapeutic applications, 3-{(tert-butoxy)(carbonylamino)-3-(1,,,-trimethylcyclopropyl)-propanoic acid has been studied for its role in understanding protein-protein interactions. Protein-protein interactions are fundamental to many biological processes and are often targeted in drug discovery efforts. The unique structural properties of 3-{(tert-butoxy)carbonylamino}-3-(1,,,-trimethylcyclopropyl)propanoic acid make it an ideal candidate for probing these interactions and developing inhibitors or enhancers.

The synthesis of 3-{(tert-butoxy)carbonylamino}-3-(1,,,-trimethylcyclopropyl)propanoic acid involves several well-established synthetic routes. One common approach involves the coupling of a Boc-protected amino acid with a suitable cyclopropyl derivative using standard peptide coupling reagents such as HATU or EDC·HCl. The resulting intermediate can then be further functionalized or incorporated into larger molecular frameworks as needed.

In conclusion,, CAS No. 2172164-60- 0, or 3{-(tert-butoxy)< str on g >( carb on yl am in o )-< str on g >< str on g >< str on g >< str on g >< str on g >< str on g >< str on g >< str on g >< str on g >< str ong>-{ ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } - { ( tert - bu tox y ) carb on yl am in o } -( 1 , 2 , 2-trim ethy l cyc lopropyl }-pro pan oi c aci d , represents a significant advancement in the field of organic chemistry and medicinal chemistry. Its unique structural features make it a valuable tool for developing novel pharmaceuticals and bioactive compounds with diverse therapeutic applications.